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Compound of Interest

Compound Name: Furan, 2-methyl-3-phenyl-

Cat. No.: B15053936 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and operational excellence.

This guide provides essential, immediate safety and logistical information for the proper

disposal of Furan, 2-methyl-3-phenyl-, a substituted furan derivative.

Disclaimer: A specific Safety Data Sheet (SDS) for 2-methyl-3-phenylfuran is not readily

available. The following guidance is based on the general properties of substituted furans and

flammable organic compounds. It is imperative to consult with your institution's Environmental

Health and Safety (EHS) department for specific disposal protocols and to handle this

compound as potentially hazardous.

Key Safety and Disposal Information
Due to the absence of a specific SDS, the following table outlines expected quantitative data

for a compound with the structure of 2-methyl-3-phenylfuran, based on similar chemicals.

These values should be treated as illustrative examples.
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Property Expected Value & Notes

Flash Point
Likely < 140°F (< 60°C), classifying it as a

flammable liquid.

Boiling Point

Estimated to be significantly above that of 2-

methylfuran (63-66°C) due to the presence of

the phenyl group.

Toxicity

Data not available. Assumed to be toxic if

swallowed, inhaled, or in contact with skin.

Handle with appropriate personal protective

equipment (PPE).

GHS Hazard Codes

Likely to include codes for flammable liquids

(H225 or H226) and acute toxicity (e.g., H301,

H330).[1]

Personal Protective Equipment (PPE)

Chemical-resistant gloves (e.g., nitrile), safety

goggles, and a lab coat are mandatory. Work

should be conducted in a fume hood.[2]

Experimental Disposal Protocols
The disposal of 2-methyl-3-phenylfuran must be conducted in accordance with hazardous

waste regulations. The following protocols are based on best practices for flammable and

potentially toxic organic compounds.

Step 1: Waste Identification and Segregation

Characterize the Waste: Identify the waste as a flammable organic solvent. Do not mix it with

other waste streams, especially oxidizers, acids, or bases.[3]

Container Selection: Use a designated, leak-proof, and chemically compatible container for

flammable liquid waste. The container must have a secure screw-top cap.[4]

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"Furan, 2-methyl-3-phenyl-," and the appropriate hazard pictograms (e.g., flame, skull and

crossbones).[3]
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Step 2: Accumulation and Storage

Satellite Accumulation Area (SAA): Store the waste container in a designated SAA, which

must be at or near the point of generation.[3]

Storage Conditions: Keep the container tightly closed except when adding waste. Store in a

well-ventilated area, away from sources of ignition such as heat, sparks, or open flames.[5]

Secondary Containment: It is best practice to store the waste container in a secondary

containment bin to prevent the spread of material in case of a leak.

Step 3: Disposal Procedure

Contact EHS: Do not dispose of 2-methyl-3-phenylfuran down the drain or in regular trash.[4]

Contact your institution's EHS department to arrange for a hazardous waste pickup.

Licensed Disposal Service: The EHS department will coordinate with a licensed hazardous

waste disposal company for proper treatment and disposal, which will likely involve

incineration at a permitted facility.[5]

Empty Container Disposal: Triple rinse the empty container with a suitable solvent (e.g.,

acetone or ethanol). The rinsate must be collected and disposed of as hazardous waste. The

triple-rinsed, air-dried container can then be disposed of as non-hazardous waste after

defacing the label.[6]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 2-

methyl-3-phenylfuran.
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Disposal Workflow for 2-Methyl-3-Phenylfuran

Waste Generation:
Furan, 2-methyl-3-phenyl-
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& Potentially Toxic Organic Waste
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'Hazardous Waste' & Chemical Name

Store in Designated Satellite
Accumulation Area (SAA)

Arrange for Pickup by
Environmental Health & Safety (EHS)

Final Disposal by Licensed
Hazardous Waste Vendor

Click to download full resolution via product page

Caption: Disposal workflow for 2-methyl-3-phenylfuran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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